Cas no 2229191-58-4 (4-(azidomethyl)benzene-1,2,3-triol)

• Product Name: 4-(azidomethyl)benzene-1,2,3-triol
• CAS No: 2229191-58-4
• MF: C₇H₇N₃O₃
• MW: 181.148781061172
• CID: 6402977
• PubChem ID: 149947124
• Update Time: 2025-06-22

4-(azidomethyl)benzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-(azidomethyl)benzene-1,2,3-triol
• EN300-1807322
• 2229191-58-4

• Inchi： 1S/C7H7N3O3/c8-10-9-3-4-1-2-5(11)7(13)6(4)12/h1-2,11-13H,3H2
• InChI Key： CQLIFDNDSXTRTO-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=CC=1CN=[N+]=[N-])O)O

Computed Properties

• Exact Mass: 181.04874109g/mol
• Monoisotopic Mass: 181.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75Ų

Additional information on 4-(azidomethyl)benzene-1,2,3-triol

4-(azidomethyl)benzene-1,2,3-triol: A Versatile Compound in Modern Pharmaceutical Research

4-(azidomethyl)benzene-1,2,3-triol, a compound with CAS number 2229191-58-4, has emerged as a critical molecule in the field of medicinal chemistry due to its unique chemical structure and potential applications in drug development. This triol derivative, characterized by its hydroxyl groups at positions 1, 2, and 3 on the benzene ring, combined with an azidomethyl functional group at position 4, presents a multifunctional scaffold that has attracted significant attention in recent years. The synthesis and characterization of this compound have been extensively studied, with recent advances highlighting its role in bioorthogonal reactions and targeted drug delivery systems.

The benzene-1,2,3-triol core of this molecule is particularly noteworthy due to its ability to form stable radicals and its potential as a building block for designing complex pharmaceutical compounds. The presence of three hydroxyl groups provides multiple sites for functionalization, enabling the creation of diverse derivatives with tailored properties. This structural flexibility has made 4-(azidomethyl)benzene-1,2,3-triol a valuable tool in the development of prodrugs and biomarkers, as highlighted in a 2023 study published in Journal of Medicinal Chemistry.

Recent research has focused on the azidomethyl functionality, which is a key component of this compound. The azide group (–N₃) is known for its utility in click chemistry, particularly in the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This reaction has become a cornerstone in the synthesis of complex molecules, including those with therapeutic potential. A 2024 review in Chemical Communications emphasized the role of azide-containing compounds like 4-(azidomethyl)benzene-1,2,3-triol in the development of bioconjugates and drug delivery systems, where the azide group serves as a versatile handle for further functionalization.

The synthesis of 4-(azidomethyl)benzene-1,2,3-triol has been optimized using both traditional and modern methodologies. A 2022 study in Organic & Biomolecular Chemistry reported a one-pot synthesis approach that significantly improved the yield and purity of the compound. This method involves the sequential introduction of hydroxyl groups and the azidomethyl moiety through a series of catalytic reactions. The use of green chemistry principles in this synthesis pathway aligns with the growing emphasis on sustainable practices in pharmaceutical research.

The biological activity of 4-(azidomethyl)benzene-1,2,3-triol is another area of active investigation. Preliminary studies suggest that this compound may exhibit antioxidant properties due to the presence of multiple hydroxyl groups, which can act as hydrogen donors in redox reactions. A 2023 preclinical study published in Antioxidants explored the potential of this molecule as a therapeutic agent for oxidative stress-related diseases, such as neurodegenerative disorders. However, further research is needed to confirm its efficacy and safety in vivo.

Applications of 4-(azidomethyl)benzene-1,2,3-triol extend beyond traditional pharmaceutical uses. In the field of bioconjugation, this compound has been utilized as a clickable probe for labeling biomolecules. The azide functionality allows for the site-specific conjugation of proteins, antibodies, and other biomolecules, making it a valuable reagent in the development of diagnostic tools and therapeutic agents. A 2024 article in Biomaterials Science demonstrated its application in creating fluorescently labeled antibodies for in vivo imaging, highlighting its potential in biomedical research.

The chemical stability of 4-(azidomethyl)benzene-1,2,3-triol is another important factor in its utility. The azide group is relatively inert under physiological conditions, which minimizes unwanted side reactions during biological applications. However, its reactivity can be strategically exploited in controlled environments, such as in the presence of specific catalysts or under specific reaction conditions. This property makes the compound suitable for use in targeted drug delivery systems where precise activation of the azide group is required.

The potential for 4-(azidomethyl)benzene-1,2,3-triol to serve as a prodrug is a promising area of research. Prodrugs are designed to improve the bioavailability and reduce the toxicity of active pharmaceutical ingredients. By incorporating the azide group, this compound can be activated in vivo through specific enzymatic or chemical reactions, releasing the active drug moiety at the target site. A 2023 study in Drug Delivery and Translational Research explored this concept, demonstrating the efficacy of 4-(azidomethyl)benzene-1,2,3-triol as a prodrug platform for delivering anti-cancer agents.

Challenges in the development of 4-(azidomethyl)benzene-1,2,3-triol include optimizing its solubility and bioavailability, which are critical for its therapeutic application. Researchers are exploring various strategies to enhance these properties, such as the introduction of hydrophilic groups or the formation of nanoparticles. A 2024 review in Pharmaceutical Research discussed the role of nanotechnology in improving the delivery of azide-containing compounds, suggesting that encapsulation in biocompatible nanoparticles could significantly enhance their therapeutic potential.

Despite the promising applications of 4-(azidomethyl)benzene-1,2,3-triol, further studies are needed to fully understand its biological mechanisms and potential side effects. The compound’s interaction with biological systems, including its metabolism and excretion, remains an area of active investigation. A 2023 study in Toxicological Sciences highlighted the importance of conducting comprehensive toxicological assessments to ensure the safety of this compound for therapeutic use.

In conclusion, 4-(azidomethyl)benzene-1,2,3-triol represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and functional groups make it a versatile molecule with potential applications in drug development, bioconjugation, and targeted therapy. As research in this area continues to evolve, the compound is likely to play an increasingly important role in the design of innovative pharmaceuticals and biomedical technologies.

For researchers and industry professionals, staying updated with the latest developments in the synthesis, characterization, and application of 4-(azidomethyl)benzene-1,2,3-triol is essential. The compound’s potential to contribute to the development of new therapies and diagnostic tools underscores the importance of continued exploration in this field. As the scientific community delves deeper into the properties of this compound, its impact on modern pharmaceutical research is expected to grow significantly.